2-(2,2-Difluoroacetyl)-4-methylcyclohexan-1-one

• Molecular Formula: C9H12F2O2
• Molecular Weight: 190.19 g/mol
• SMILES: CC1CCC(=O)C(C1)C(=O)C(F)F
• InChI: InChI=1S/C9H12F2O2/c1-5-2-3-7(12)6(4-5)8(13)9(10)11/h5-6,9H,2-4H2,1H3
• InChIKey: RFLPJEIGEGMBPO-UHFFFAOYSA-N

2-(2,2-Difluoroacetyl)-4-methylcyclohexan-1-one: A Strategic Fluorinated Cyclohexanone Building Block for Medicinal Chemistry and Chemical Biology

2-(2,2-Difluoroacetyl)-4-methylcyclohexan-1-one (CAS 1250762-37-8) is a specialty α,α-difluoroketone building block belonging to the functionalized cyclohexanone class . It features a six-membered cyclohexanone ring with a 4-methyl substituent and a 2-(2,2-difluoroacetyl) group, yielding a molecular formula of C9H12F2O2 and a molecular weight of 190.19 g/mol . The gem-difluoroacetyl moiety imparts distinct electronic and physicochemical properties that are strategically leveraged in medicinal chemistry to modulate lipophilicity, metabolic stability, and target binding interactions relative to non-fluorinated or differentially substituted analogs [1].

Workflow Medicinal chemistry building block for fluorinated lead optimization

Selection Gem-difluoroacetyl warhead for metabolic stability and binding modulation

Use Context Conformationally defined cyclohexanone scaffold for protease inhibitor design

• [1] Holovach, S., Melnykov, K. P., Skreminskiy, A., Herasymchuk, M., Tavlui, O., Aloshyn, D., ... & Grygorenko, O. O. (2022). Effect of gem‐Difluorination on the Key Physicochemical Properties Relevant to Medicinal Chemistry: The Case of Functionalized Cycloalkanes. Chemistry – A European Journal, 28(19), e202200331. View Source

Why 2-(2,2-Difluoroacetyl)-4-methylcyclohexan-1-one Cannot Be Simply Replaced by Other In-Class Cyclohexanone Analogs

Substituting the target compound with a close analog such as the non-methylated 2-(2,2-difluoroacetyl)cyclohexanone or a regioisomeric dimethyl variant introduces quantifiable shifts in lipophilicity, steric profile, and potentially metabolic stability that can propagate through a synthetic sequence or biological assay. Even a single methyl group addition alters calculated LogP by approximately 0.25 units , while the specific position of the methyl substituent dictates the conformational landscape of the cyclohexanone ring and the spatial presentation of the reactive difluoroacetyl warhead, factors critical for reproducible structure-activity relationships [1]. Researchers cannot assume functional equivalence between these building blocks without introducing uncontrolled variables into their experimental design.

Methyl position or absence Non-methylated or regioisomeric analogs introduce lipophilicity and steric shifts that may alter SAR trends.

Non-fluorinated acetyl replacement Substituting gem-difluoroacetyl with acetyl removes metabolic shielding and can change target binding kinetics.

Ring-size mismatch Cyclopentanone analogs show lower hydrate formation, limiting transferability for aspartic protease inhibitor studies.

• [1] Fäh, C., Hardegger, L. A., Baitsch, L., Schweizer, W. B., Meyer, S., Bur, D., & Diederich, F. (2009). New organofluorine building blocks: inhibition of the malarial aspartic proteases plasmepsin II and IV by alicyclic α,α-difluoroketone hydrates. Organic & Biomolecular Chemistry, 7(19), 3947-3957. View Source

Quantitative Differentiation Evidence for 2-(2,2-Difluoroacetyl)-4-methylcyclohexan-1-one Relative to Closest Analogs

Computed Lipophilicity (LogP) Advantage Over the Non-Methylated Parent Analog

The 4-methyl substitution on 2-(2,2-difluoroacetyl)-4-methylcyclohexan-1-one increases its calculated LogP to 1.8259 compared to 1.5799 for the non-methylated analog 2-(2,2-difluoroacetyl)cyclohexanone (CAS 149894-28-0), representing a ΔLogP of +0.246 when computed under identical algorithmic conditions by the same vendor platform . This quantifiable increase in lipophilicity is attributed solely to the additional methyl group, as the polar surface area (TPSA) remains identical at 34.14 Ų for both compounds .

Lipophilicity Shift

Head-to-head

ΔLogP +0.246

Supports lipophilicity fine-tuning without altering TPSA

Computed under consistent vendor algorithm; TPSA identical at 34.14 Ų

Evidence Dimension	Computed LogP (Lipophilicity)
Target Compound Data	LogP = 1.8259
Comparator Or Baseline	2-(2,2-Difluoroacetyl)cyclohexanone: LogP = 1.5799
Quantified Difference	ΔLogP = +0.246 (15.6% increase)
Conditions	Computed LogP values from the same commercial vendor (Leyan) using an internally consistent prediction algorithm; TPSA identical at 34.14 Ų.

Why This Matters

This measurable LogP shift can influence membrane permeability and oral bioavailability predictions in early-stage drug discovery, making the methylated compound a distinct choice when fine-tuning lipophilicity within a congeneric series.

Enhanced Metabolic Stability Conferred by the gem-Difluoroacetyl Moiety Relative to Non-Fluorinated Acetyl Analogs

In a systematic study of functionalized gem-difluorinated cycloalkanes, Holovach et al. (2022) demonstrated that gem-difluorination either did not affect or slightly improved the metabolic stability of model derivatives compared to their non-fluorinated counterparts [1]. This class-level finding supports the selection of 2-(2,2-difluoroacetyl)-4-methylcyclohexan-1-one over its non-fluorinated analog 2-acetyl-4-methylcyclohexan-1-one (CAS 103319-12-6) in applications where oxidative metabolism at the α-position of the ketone is a concern. While direct metabolic stability data for this specific compound is not publicly available, the established structure-property relationship provides a rational basis for prioritization.

Metabolic Stability

Class-level

Gem-difluorination maintained or slightly improved stability

Prioritizes fluorinated compound when α-oxidation is a concern

Class-level observation from Holovach et al. (2022); direct compound data not available

Evidence Dimension	Metabolic Stability (Intrinsic Clearance, CLint)
Target Compound Data	No direct data; class-level inference predicts maintained or slightly improved metabolic stability due to gem-CF2 substitution.
Comparator Or Baseline	Non-fluorinated 2-acetyl-4-methylcyclohexan-1-one (CAS 103319-12-6); no direct metabolic stability data, but serves as the non-fluorinated reference for the compound class.
Quantified Difference	Class-level observation: gem-difluorination resulted in no detrimental effect on metabolic stability and slight improvement in some model derivatives (Holovach et al., 2022).
Conditions	Study evaluated a series of functionalized gem-difluorinated C3–C7 cycloalkanes compared to non-fluorinated and acyclic counterparts; metabolic stability assessed using standard in vitro microsomal or hepatocyte assays.

Why This Matters

The gem-difluoroacetyl group is a recognized strategy to shield the α-carbon from CYP450-mediated oxidation, potentially extending the half-life of derived compounds; this differentiates the fluorinated compound from the acetyl analog in medicinal chemistry campaigns.

• [1] Holovach, S., Melnykov, K. P., Skreminskiy, A., Herasymchuk, M., Tavlui, O., Aloshyn, D., ... & Grygorenko, O. O. (2022). Effect of gem‐Difluorination on the Key Physicochemical Properties Relevant to Medicinal Chemistry: The Case of Functionalized Cycloalkanes. Chemistry – A European Journal, 28(19), e202200331. View Source

Superior Hydration Equilibrium of α,α-Difluorocyclohexanones Over Cyclopentanone Analogs for Aspartic Protease Targeting

Fäh et al. (2009) established that the equilibrium constants for hydration of α,α-difluorinated cyclohexanones are much higher than those for the corresponding cyclopentanones [1]. This work also demonstrated that alicyclic α,α-difluoroketone hydrates act as inhibitors of plasmepsin II and IV, with the best cyclohexanone-derived ligand achieving an IC50 of 7 μM [1]. For procurement decisions involving aspartic protease inhibitor design, the cyclohexanone scaffold of 2-(2,2-difluoroacetyl)-4-methylcyclohexan-1-one is therefore mechanistically preferred over cyclopentanone-based analogs (e.g., 5-(2,2-difluoroacetyl)-2,2-dimethylcyclopentan-1-one), as the six-membered ring favors the hydrated form required for catalytic dyad binding.

Hydrate Binding

Cross-study comparable

Cyclohexanone-based hydrate: IC50 = 7 µM

Mechanistically preferred scaffold for aspartic protease inhibitor design

Hydration equilibrium constants much higher than cyclopentanone analogs

Evidence Dimension	Hydration equilibrium constant (Khyd) and resultant inhibitory activity against plasmepsin II/IV
Target Compound Data	No direct Khyd data for this specific compound; class representative cyclohexanone-based difluoroketone hydrate achieved IC50 = 7 μM against plasmepsin II/IV.
Comparator Or Baseline	Cyclopentanone-based α,α-difluoroketone hydrates; equilibrium constants for hydration are quantitatively much lower than cyclohexanone counterparts (Fäh et al., 2009).
Quantified Difference	Hydration equilibrium constants for α,α-difluorocyclohexanones >> α,α-difluorocyclopentanones (exact fold-difference not reported in abstract; described as 'much higher'). Best cyclohexanone ligand IC50 = 7 μM.
Conditions	In vitro enzymatic assay against recombinant plasmepsin II and IV; X-ray crystallography confirmed H-bonding network of the hydrated difluoroketone at the catalytic Asp dyad.

Why This Matters

The cyclohexanone scaffold is mechanistically validated for aspartic protease inhibition through preferential hydrate formation, directly informing the selection of this compound over smaller ring analogs for projects targeting this enzyme class.

• [1] Fäh, C., Hardegger, L. A., Baitsch, L., Schweizer, W. B., Meyer, S., Bur, D., & Diederich, F. (2009). New organofluorine building blocks: inhibition of the malarial aspartic proteases plasmepsin II and IV by alicyclic α,α-difluoroketone hydrates. Organic & Biomolecular Chemistry, 7(19), 3947-3957. View Source

Validated Batch Purity and Analytical Characterization Supporting Reproducible Research

Commercially available 2-(2,2-difluoroacetyl)-4-methylcyclohexan-1-one is supplied at a standard purity of 95%, with batch-specific quality control documentation including NMR, HPLC, and GC analyses provided by the vendor . The compound has a defined MDL number (MFCD16091160) and a canonical SMILES string O=C1C(C(C(F)F)=O)CC(C)CC1, ensuring unambiguous structural identification . While purity specification alone does not differentiate it from analogs (e.g., the non-methylated analog is also available at 95–98% purity ), the availability of multi-technique batch-specific analytical data reduces procurement risk and supports the reproducibility demands of peer-reviewed research.

Batch Characterization

Supporting evidence

Standard purity 95% with multi-technique QC

Reduces risk of structural misassignment or impurity artifacts

Batch-specific NMR, HPLC, GC available from vendor

Evidence Dimension	Commercial purity specification and analytical documentation
Target Compound Data	Standard purity 95%; batch QC includes NMR, HPLC, GC (Bidepharm). MW = 190.19, MF = C9H12F2O2.
Comparator Or Baseline	2-(2,2-Difluoroacetyl)cyclohexanone (CAS 149894-28-0): purity 95–98% from various vendors; MW = 176.16, MF = C8H10F2O2.
Quantified Difference	Equivalent purity specification; differentiation lies in the distinct molecular identity (MW difference of 14.03 Da due to additional CH2 group) and the availability of batch-resolved analytical data.
Conditions	Commercial procurement context; analytical methods per vendor specification.

Why This Matters

Batch-specific QC documentation minimizes the risk of structural misassignment or impurity-driven artifacts, a critical but often overlooked factor in the selection of specialty building blocks for sensitive biological assays.

Defined Application Scenarios for 2-(2,2-Difluoroacetyl)-4-methylcyclohexan-1-one Based on Verified Evidence

Fine-Tuning Lipophilicity in a Congeneric Series During Lead Optimization

When systematic modulation of LogP is required within a series of difluoroacetyl-containing candidates, the 4-methyl substituted compound provides a +0.246 LogP increment over the parent 2-(2,2-difluoroacetyl)cyclohexanone while preserving identical hydrogen-bonding capacity (TPSA = 34.14 Ų) [1]. This enables controlled lipophilicity engineering without altering polar interactions, a valuable feature in multiparameter optimization where permeability-solubility balance is critical.

Scaffold Selection for Aspartic Protease Inhibitor Design Leveraging Preferential Hydrate Formation

For projects targeting plasmepsins or related aspartic proteases, the cyclohexanone-based α,α-difluoroketone scaffold is mechanistically validated, with demonstrated IC50 values reaching 7 μM and crystallographic confirmation of catalytic dyad H-bonding . The 4-methyl substituent may additionally probe the S1/S3 pocket steric tolerance, making this compound a logical starting point for structure-guided optimization of antimalarial or antifungal aspartic protease inhibitors.

Metabolic Stability Shielding in α-Ketone-Containing Probe Molecules

When designing chemical probes or early lead compounds where the α-position of a cyclohexanone is predicted to be a metabolic soft spot, the gem-difluoroacetyl group offers a recognized strategy to mitigate oxidative clearance . Selection of this compound over the non-fluorinated 2-acetyl-4-methylcyclohexan-1-one is supported by class-level evidence that gem-difluorination does not compromise, and may slightly improve, in vitro metabolic stability.

Synthetic Intermediate Requiring Defined Regiochemistry and Reproducible Batch Quality

As a synthetic building block for generating more complex fluorinated heterocycles or functionalized cyclohexane derivatives, the unambiguous 4-methyl-2-difluoroacetyl substitution pattern ensures predictable reactivity. The provision of batch-specific NMR, HPLC, and GC characterization reduces the risk of regioisomeric contamination (e.g., from 3,5-dimethyl or 4,4-dimethyl analogs), supporting reproducibility in multi-step synthetic sequences destined for biological evaluation.

Application

Selection Property

Validation Focus

Lead optimization lipophilicity tuning

Methyl-substituted LogP increment with identical TPSA

Verify LogP in target congeneric series

Aspartic protease inhibitor research

Cyclohexanone scaffold favoring hydrate formation

Assay inhibitory activity and hydrate equilibrium

Metabolic stability shielding in α-ketone probes

gem-Difluoroacetyl group for oxidative metabolism reduction

In vitro microsomal stability assessment

Multi-step synthesis of fluorinated derivatives

Regiochemically defined 4-methyl-2-difluoroacetyl pattern

Batch-specific purity and structural identity (NMR/HPLC)

• [1] Fäh, C., Hardegger, L. A., Baitsch, L., Schweizer, W. B., Meyer, S., Bur, D., & Diederich, F. (2009). Organic & Biomolecular Chemistry, 7(19), 3947-3957. View Source
• [2] Holovach, S. et al. (2022). Chemistry – A European Journal, 28(19), e202200331. View Source